molecular formula C11H11BrN2O2 B8299613 N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide

N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide

Cat. No. B8299613
M. Wt: 283.12 g/mol
InChI Key: SVLWDBFRKQRSBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-Amino-4-bromophenyl)-3-oxocyclobutanecarboxamide

Molecular Formula

C11H11BrN2O2

Molecular Weight

283.12 g/mol

IUPAC Name

N-(2-amino-4-bromophenyl)-3-oxocyclobutane-1-carboxamide

InChI

InChI=1S/C11H11BrN2O2/c12-7-1-2-10(9(13)5-7)14-11(16)6-3-8(15)4-6/h1-2,5-6H,3-4,13H2,(H,14,16)

InChI Key

SVLWDBFRKQRSBJ-UHFFFAOYSA-N

Canonical SMILES

C1C(CC1=O)C(=O)NC2=C(C=C(C=C2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3-oxocyclobutanecarboxylic acid (1.1 g) in DMF (50 ml) were added HATU (5.7 g) and N,N-diisopropylethylamine (4.2 ml) at 0° C., and the mixture was allowed to warm to room temperature for 30 min. A solution of 4-bromo-N2-methylbenzene-1,2-diamine (2.0 g) in DMF (2 ml) was added, and the resulting mixture was stirred at room temperature for 18 h. The mixture was concentrated in vacuo and diluted with DCM. The mixture was washed with saturated NH4Cl solution, saturated NaHCO3 solution and brine successively, dried over Na2SO4, concentrated in vacuo and purified by column chromatography (hexane/EtOAc) to afford the title compound (2.7 g) as an off-white solid.
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
5.7 g
Type
reactant
Reaction Step One
Quantity
4.2 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two

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